2-(4-Chloro-3-methylphenoxy)-1-(2,6-dimethylpiperidin-1-yl)ethanone

• IUPAC Name: 2-(4-chloro-3-methylphenoxy)-1-(2,6-dimethylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C16H22ClNO2/c1-11-9-14(7-8-15(11)17)20-10-16(19)18-12(2)5-4-6-13(18)3/h7-9,12-13H,4-6,10H2,1-3H3
• InChI Key: PVJNYVBOFTZEBW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N1C(=O)COC2=CC(=C(C=C2)Cl)C)C
• Molecular Formula: C16H22ClNO2
• Molecular Weight: 295.80 g/mol

Description

The compound “1-[(4-chloro-3-methylphenoxy)acetyl]-2,6-dimethylpiperidine” is a derivative of phenoxy herbicides, which are widely used in agriculture. The best-known phenoxy herbicides are (4-chloro-2-methylphenoxy)acetic acid (MCPA), 2,4-dichlorophenoxyacetic acid (2,4-D), and 2,4,5-trichlorophenoxyacetic acid (2,4,5-T).

Synthesis Analysis

The synthesis of such compounds often involves the use of phenylmagnesium bromide and trimethyl borate to form the ester, which is then hydrolyzed to the product. Another common method involves electrophilic borates to trap phenylmetal intermediates from phenyl halides or from directed ortho-metalation.

Molecular Structure Analysis

The molecular formula of the compound is C14H18ClNO2. The structure of the compound includes a piperidine ring, which is a six-membered ring with one nitrogen atom, and a phenoxy group, which is a phenyl group bonded to an oxygen atom.

Chemical Reactions Analysis

Phenoxy herbicides, including this compound, act by mimicking the auxin growth hormone indoleacetic acid (IAA). When sprayed on broad-leaf plants, they induce rapid, uncontrolled growth, thus selectively killing broad-leaf weeds while leaving the crops relatively unaffected.

Mechanism of Action

Target of Action

It’s known that compounds with similar structures often interact with proteins or enzymes in the body, altering their function and leading to changes at the cellular level .

Mode of Action

It’s known that compounds with similar structures can undergo reactions such as free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the structure of the target molecule, which can alter its function .

Biochemical Pathways

It’s known that compounds with similar structures can affect various biochemical pathways, leading to downstream effects such as changes in cellular function .

Pharmacokinetics

It’s known that the pharmacokinetics of a compound can greatly impact its bioavailability and efficacy .

Result of Action

It’s known that compounds with similar structures can have various effects at the molecular and cellular level, depending on their specific mode of action .

Action Environment

It’s known that factors such as temperature, ph, and the presence of other molecules can greatly influence the action of a compound .

The pharmacokinetics and environmental factors can also greatly influence the action of the compound .

Biochemical Analysis

Biochemical Properties

The role of 1-[(4-chloro-3-methylphenoxy)acetyl]-2,6-dimethylpiperidine in biochemical reactions is not well-studied. Based on its structure, it could potentially interact with various enzymes, proteins, and other biomolecules. The nature of these interactions would depend on the specific biochemical context and could involve hydrogen bonding, hydrophobic interactions, or even covalent bonding .

Cellular Effects

It could potentially influence cell function by interacting with cellular signaling pathways, affecting gene expression, or altering cellular metabolism .

Molecular Mechanism

It could potentially exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, or changes in gene expression .

Temporal Effects in Laboratory Settings

The temporal effects of 1-[(4-chloro-3-methylphenoxy)acetyl]-2,6-dimethylpiperidine in laboratory settings, including its stability, degradation, and long-term effects on cellular function, have not been extensively studied .

Dosage Effects in Animal Models

Studies could potentially reveal threshold effects, as well as toxic or adverse effects at high doses .

Metabolic Pathways

The metabolic pathways involving 1-[(4-chloro-3-methylphenoxy)acetyl]-2,6-dimethylpiperidine are not well-characterized. It could potentially interact with various enzymes or cofactors, and could also affect metabolic flux or metabolite levels .

Transport and Distribution

The transport and distribution of 1-[(4-chloro-3-methylphenoxy)acetyl]-2,6-dimethylpiperidine within cells and tissues could potentially involve various transporters or binding proteins. It could also affect its localization or accumulation .

Subcellular Localization

It could potentially be directed to specific compartments or organelles by targeting signals or post-translational modifications .